Cas no 1261445-79-7 (3,4,5-Tribromobenzylamine)

• Product Name: 3,4,5-Tribromobenzylamine
• CAS No: 1261445-79-7
• MF: C₇H₆Br₃N
• MW: 343.841239452362
• CID: 4971756
• Update Time: 2025-05-19

3,4,5-Tribromobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tribromobenzylamine
• BrC=1C=C(CN)C=C(C1Br)Br

• Inchi： 1S/C7H6Br3N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H,3,11H2
• InChI Key： SJTAPNWGVBZZLW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CN)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 3,4,5-Tribromobenzylamine

Comprehensive Analysis of 3,4,5-Tribromobenzylamine (CAS No. 1261445-79-7): Properties, Applications, and Industry Insights

3,4,5-Tribromobenzylamine (CAS No. 1261445-79-7) is a specialized brominated aromatic amine compound that has garnered significant attention in pharmaceutical and material science research. This organobromine derivative features a benzylamine core substituted with three bromine atoms at the 3, 4, and 5 positions, imparting unique electronic and steric properties. Researchers frequently search for "3,4,5-Tribromobenzylamine synthesis," "CAS 1261445-79-7 applications," and "brominated amine properties," reflecting its growing relevance in synthetic chemistry.

The molecular structure of 3,4,5-Tribromobenzylamine (C₇H₆Br₃N) exhibits remarkable stability due to the electron-withdrawing effects of the bromine substituents, making it valuable for designing flame-retardant materials and pharmaceutical intermediates. Recent studies highlight its role in developing non-toxic biocides, aligning with the global trend toward eco-friendly antimicrobial agents. Industry professionals often inquire about "1261445-79-7 solubility" and "Tribromobenzylamine safety profile," particularly for applications in polymer modification.

From a synthetic perspective, CAS 1261445-79-7 serves as a versatile building block for cross-coupling reactions, with its bromine atoms enabling precise functionalization via Buchwald-Hartwig amination or Suzuki-Miyaura coupling. This aligns with current research trends in "green chemistry catalysts" and "halogenated compound reactivity." Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as evidenced by frequent searches for "3,4,5-Tribromobenzylamine analytical methods."

In material science, the compound's high thermal stability (decomposition temperature >250°C) makes it suitable for high-performance polymers. Its incorporation into epoxy resins has shown promise for electronic encapsulation materials, addressing industry demands for improved dielectric properties. Recent patent literature reveals innovative uses in OLED materials, correlating with the surge in searches for "brominated aromatic amines in electronics."

The pharmacological potential of 3,4,5-Tribromobenzylamine is being explored through structure-activity relationship (SAR) studies, particularly for enzyme inhibition applications. Researchers investigating "benzylamine derivatives as kinase inhibitors" frequently reference this compound due to its ability to modulate protein-protein interactions. However, thorough ADMET profiling remains essential, as indicated by queries about "1261445-79-7 bioavailability."

Environmental considerations surrounding brominated compounds have led to advancements in degradation protocols for CAS 1261445-79-7. Photocatalytic decomposition methods using TiO₂ nanoparticles show particular efficacy, responding to concerns about "halogenated waste treatment." This positions the compound favorably within the circular economy framework, a key focus area in sustainable chemistry.

Supply chain dynamics for 3,4,5-Tribromobenzylamine reflect broader market trends in fine chemicals, with increasing demand from Asia-Pacific research facilities. Quality specifications typically require ≥98% purity (HPLC), with specialized storage conditions (2-8°C under inert atmosphere) to maintain stability—details often sought through queries like "1261445-79-7 storage requirements."

Future research directions may explore the compound's utility in covalent organic frameworks (COFs) or as a template for molecular imprinting. The growing interest in "multifunctional brominated scaffolds" suggests expanding applications in supramolecular chemistry and drug delivery systems. Continuous innovation in purification techniques, particularly preparative HPLC methods, will further enhance its accessibility for research purposes.